Cas no 79942-37-3 (Benzenepropanoic acid,4-(1-methylethyl)-, ethyl ester)

Benzenepropanoic acid,4-(1-methylethyl)-, ethyl ester structure
79942-37-3 structure
Product Name:Benzenepropanoic acid,4-(1-methylethyl)-, ethyl ester
CAS No:79942-37-3
MF:C14H20O2
MW:220.307404518127
CID:556965
PubChem ID:12014820
Update Time:2025-04-19

Benzenepropanoic acid,4-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid,4-(1-methylethyl)-, ethyl ester
    • 3-(4-ISOPROPYL-PHENYL)-PROPIONIC ACID ETHYL ESTER
    • 3-(4-ISOPROPYL-PHENYL)-PROPANOIC ACID ETHYL ESTER
    • AG-H-20362
    • AGN-PC-00JPLH
    • CTK5E7266
    • ethyl 3-(4'-isopropylphenyl)propionate
    • SureCN879019
    • AKOS010484033
    • DTXSID80475838
    • 79942-37-3
    • SCHEMBL879019
    • Inchi: 1S/C14H20O2/c1-4-16-14(15)10-7-12-5-8-13(9-6-12)11(2)3/h5-6,8-9,11H,4,7,10H2,1-3H3
    • InChI Key: ZTHNFRDYDYKVEY-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCC1C=CC(=CC=1)C(C)C)=O

Computed Properties

  • Exact Mass: 220.146329876g/mol
  • Monoisotopic Mass: 220.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3Ų
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